Cas no 52565-83-0 (Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• CAS No: 52565-83-0
• MDL: MFCD06014354
• CID: 4654641
• PubChem ID: 1512233
• Update Time: 2025-06-11

Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate

• MDL： MFCD06014354

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS No. 52565-83-0)

Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS No. 52565-83-0) is a versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring an ethyl ester group and an amino substitution at the 5-position. Its carboxylate functionality makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules.

In recent years, the demand for 5-amino-3-oxopyrazole derivatives has surged due to their role in designing novel antimicrobial agents and anti-inflammatory drugs. Researchers are actively exploring its potential in drug discovery, especially for targeting enzyme inhibition and receptor modulation. The compound’s heterocyclic core is also pivotal in crop protection formulations, aligning with the growing focus on sustainable agriculture.

The synthesis of Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate typically involves condensation reactions under mild conditions, ensuring high yields and purity. Its CAS No. 52565-83-0 is frequently cited in patents related to biodegradable pesticides and green chemistry innovations. This reflects the industry’s shift toward eco-friendly solutions, a topic dominating scientific forums and SEO trends.

Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate the compound’s integrity. Its stability under varying pH conditions makes it suitable for formulation optimization, a key concern for pharmaceutical manufacturers. Additionally, its low toxicity profile has sparked interest in cosmetic chemistry, particularly in anti-aging and skin-conditioning products.

Frequently searched questions like "What are the industrial uses of pyrazole carboxylates?" or "How is CAS 52565-83-0 synthesized?" highlight public curiosity. Addressing these, this compound’s scalable production and regulatory compliance are critical advantages. Its compatibility with microwave-assisted synthesis further enhances its appeal in high-throughput screening.

In conclusion, Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate exemplifies innovation in fine chemicals. Its multifaceted applications—from medicinal chemistry to material science—underscore its relevance in addressing global challenges like drug resistance and food security. As research advances, its patent landscape and commercial viability will continue to evolve.